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Ethyl 2-chloro-5-

methylisonicotinate

Cat. No.: B1332965 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Ethyl 2-chloro-5-methylisonicotinate, with the CAS number 850080-86-3, is a substituted

pyridine derivative of interest in medicinal chemistry and drug discovery as a key building block

for more complex molecules. Its specific functionalization, featuring a chloro substituent at the

2-position, a methyl group at the 5-position, and an ethyl ester at the 4-position, makes it a

versatile intermediate for the synthesis of a variety of heterocyclic compounds. This technical

guide provides an in-depth overview of its commercial availability, key chemical properties, a

representative synthesis protocol, and a proposed experimental workflow.

Commercial Availability and Suppliers
Ethyl 2-chloro-5-methylisonicotinate is commercially available from a range of chemical

suppliers specializing in research and development chemicals, as well as bulk manufacturing.

The purity of the commercially available compound is typically high, often stated as 98% or

greater. Researchers can acquire this compound in various quantities, from grams to

kilograms, to suit their specific needs.

Below is a table summarizing prominent suppliers of Ethyl 2-chloro-5-methylisonicotinate:
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Supplier Website Notes

BLD Pharm --INVALID-LINK--

Offers the compound and

mentions the availability of

analytical data such as NMR,

HPLC, LC-MS, and UPLC.[1]

Sunway Pharm Ltd Not available

Lists the product with its CAS

number and basic chemical

information.[2]

Leap Chem --INVALID-LINK--

A supplier of a wide range of

fine chemicals, including this

isonicotinate derivative.

Molbase --INVALID-LINK--

A platform listing several

suppliers, with purity typically

advertised as 98%.[3]

EvitaChem --INVALID-LINK--
Lists the compound as in

stock.[4]

Physicochemical Properties
A summary of the key physicochemical properties of Ethyl 2-chloro-5-methylisonicotinate is

provided in the table below. This data is compiled from various supplier and chemical database

sources.
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Property Value Source

CAS Number 850080-86-3 [5]

Molecular Formula C₉H₁₀ClNO₂ [2][6]

Molecular Weight 199.63 g/mol [2][6]

Density 1.207 g/cm³ [6]

Boiling Point 284 °C [6]

Flash Point 126 °C [6]

Appearance
Not specified (likely a solid or

oil)

Purity Typically ≥ 98% [3]

Synthesis of Ethyl 2-chloro-5-methylisonicotinate: A
Representative Experimental Protocol
While a specific, detailed protocol for the synthesis of Ethyl 2-chloro-5-methylisonicotinate is

not readily available in the public domain, a plausible and widely used method would be the

Fischer esterification of the corresponding carboxylic acid, 2-chloro-5-methylisonicotinic acid.

The following is a representative experimental protocol based on general esterification

procedures.

Reaction:

2-chloro-5-methylisonicotinic acid + Ethanol --(H₂SO₄)--> Ethyl 2-chloro-5-
methylisonicotinate + Water

Materials:

2-chloro-5-methylisonicotinic acid (1.0 eq)

Anhydrous ethanol (excess, as solvent)

Concentrated sulfuric acid (catalytic amount, e.g., 0.1-0.2 eq)
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Saturated sodium bicarbonate solution

Brine (saturated sodium chloride solution)

Anhydrous magnesium sulfate or sodium sulfate

Ethyl acetate (for extraction)

Deionized water

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, suspend 2-chloro-5-methylisonicotinic acid in anhydrous ethanol.

Acid Catalyst Addition: Carefully add a catalytic amount of concentrated sulfuric acid to the

stirred suspension.

Reflux: Heat the reaction mixture to reflux and maintain this temperature for several hours

(e.g., 4-12 hours). The progress of the reaction can be monitored by Thin Layer

Chromatography (TLC).

Work-up:

After the reaction is complete, allow the mixture to cool to room temperature.

Remove the excess ethanol under reduced pressure using a rotary evaporator.

Dissolve the residue in ethyl acetate.

Carefully wash the organic layer with a saturated solution of sodium bicarbonate to

neutralize the acidic catalyst. Be cautious of CO₂ evolution.

Wash the organic layer sequentially with deionized water and brine.

Drying and Solvent Removal: Dry the organic layer over anhydrous magnesium sulfate or

sodium sulfate, filter, and concentrate the filtrate under reduced pressure to obtain the crude

product.
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Purification: The crude Ethyl 2-chloro-5-methylisonicotinate can be purified by column

chromatography on silica gel or by vacuum distillation to yield the final product.

Process Visualization
To further illustrate the synthesis and a general workflow for its application in research, the

following diagrams are provided.

Synthesis of Ethyl 2-chloro-5-methylisonicotinate

2-chloro-5-methylisonicotinic acid

Reaction Mixture
(Reflux)

Ethanol H₂SO₄ (catalyst)

Ethyl 2-chloro-5-methylisonicotinate Water

Click to download full resolution via product page

Caption: Reaction scheme for the synthesis of Ethyl 2-chloro-5-methylisonicotinate.
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Experimental Workflow: From Synthesis to Analysis
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Caption: A general experimental workflow from synthesis to downstream applications.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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